N2-(3-chloro-4-methylphenyl)-6-(pyrrolidin-1-yl)-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride

• IUPAC Name: 2-N-(3-chloro-4-methylphenyl)-4-N-(4-methylphenyl)-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C21H23ClN6.ClH/c1-14-5-8-16(9-6-14)23-19-25-20(24-17-10-7-15(2)18(22)13-17)27-21(26-19)28-11-3-4-12-28;/h5-10,13H,3-4,11-12H2,1-2H3,(H2,23,24,25,26,27);1H
• InChI Key: JCYXKWMSBSNCFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=NC(=N2)N3CCCC3)NC4=CC(=C(C=C4)C)Cl.Cl
• Molecular Formula: C21H24Cl2N6
• Molecular Weight: 431.4 g/mol
• CAS No.: 1179497-65-4

Description

N2-(3-chloro-4-methylphenyl)-6-(pyrrolidin-1-yl)-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C21H24Cl2N6 and its molecular weight is 431.37. The purity is usually 95%.
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Scientific Research Applications

Nonaqueous Capillary Electrophoresis

Nonaqueous capillary electrophoretic separation techniques have been developed for imatinib mesylate and related substances, offering potential applications in quality control and analysis of similar compounds (Lei Ye et al., 2012).

Metal Chelation and Crystal Engineering

Compounds structurally similar to N2-(3-chloro-4-methylphenyl)-6-(pyrrolidin-1-yl)-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride have been designed to chelate metals like Ag(I), facilitating the creation of metallotectons for engineering hydrogen-bonded crystals (A. Duong et al., 2011).

Selective Extraction of Metals

New hydrophobic, tridentate nitrogen heterocyclic reagents have been studied for their ability to enhance separations of americium(III) from europium(III), indicating potential applications in selective metal extraction and purification processes (M. Hudson et al., 2006).

Aromatic Polyamides and Polyimides

Research has focused on synthesizing and characterizing aromatic polyamides and polyimides based on specific diamines, which could be applied in creating materials with high thermal stability and desirable mechanical properties (Chin-Ping Yang & Jiun-Hung Lin, 1995).

Drug Delivery Systems

The encapsulation of lipophilic derivatives in water-soluble metalla-cages for drug delivery highlights the potential of structurally similar compounds in facilitating the targeted delivery of therapeutics, demonstrating the versatility of these compounds in biomedical applications (J. Mattsson et al., 2010).